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Cat. No.: S705995

Get Quote

Chemical Identification & Key Properties

To ensure safe handling and proper storage, please first familiarize yourself with the fundamental properties

of Kelex-100.

Chemical Name: 7-(4-Ethyl-1-methyloctyl)quinolin-8-ol [1]

Synonyms: Kelex-100 [1]
CAS Registry Number: 73545-11-6 [1]

Molecular Formula: C₂₀H₂₉NO [1]
Molecular Weight: 299.45 g/mol [1]

The table below summarizes critical physical and chemical data:

Property Value / Description Significance for Handling & Storage

Physical
Form

Viscous, very dark

red/brown liquid [1]

Indicates potential for spills to spread slowly; dark color

may complicate visual inspection.

Boiling Point 250°C [1] High boiling point suggests low volatility at room

temperature.

Density ~1.005 g/cm³ (Predicted) [1] Slightly denser than water.
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Property Value / Description Significance for Handling & Storage

pKa 4.94 (Predicted) [1] Weakly acidic; consider reactivity with bases.

Log P 6.974 (at 20°C) [1] High lipophilicity; requires special attention to

decontamination and disposal.

Vapor
Pressure

0.002 Pa at 20°C [1] Very low vapor pressure, indicating low evaporation

rate.

GHS Hazard
Codes

H319, H335, H315,

H302+H312+H332 [1]

Causes serious eye irritation, respiratory irritation, skin

irritation, and harmful if swallowed or in contact with
skin.

Safe Handling & Storage Workflow

The following diagram outlines the key decision points and procedures for safely working with Kelex-100.
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Start: Plan Experiment
with Kelex-100

Don Appropriate PPE:
- Chemical-resistant gloves

- Lab coat/apron
- Eye protection (goggles)

- Closed-toe shoes

Prepare Workspace:
- Use fume hood
- Check spill kit

- Clear area

Handling Precautions:
- Avoid contact/ingestion

- Use secondary containment
- No open flames

Storage Conditions:
- Tightly sealed

- Cool place (2-8°C)
- Incompatible separation

Emergency Readiness:
- Know eyewash/shower locations

- Review SDS
- Know reporting procedures
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Click to download full resolution via product page

Workflow Steps Explained:

Personal Protective Equipment (PPE): Always wear appropriate PPE before handling. This
includes chemical-resistant gloves (consult a compatibility chart), a lab coat or chemical apron,

splash goggles, and closed-toe shoes [2] [3].
Work Environment: Conduct all work in a properly functioning fume hood to prevent inhalation of

potential irritants [2]. Keep the work area clean and have a spill kit readily available [3].
Handling Precautions: Avoid all contact with skin, eyes, and clothing. Do not ingest or inhale. Due to

its viscous nature, take care to dispense slowly to avoid spills. Use leak-proof secondary
containers when transporting bottles [3]. Although not highly flammable, avoid all open flames and

ignition sources as a general good practice [4].
Storage Conditions: Store the container tightly sealed in a cool (2-8°C) location [1]. Store away

from incompatible materials (e.g., strong oxidizing agents) and ensure the storage area is well-
ventilated and secured against unauthorized access [2] [3].

Emergency Preparedness: Know the locations of the nearest eyewash station and safety shower
[2]. Review the Safety Data Sheet (SDS) for detailed first-aid and fire-fighting measures and be

familiar with your facility's accident reporting procedures.

Troubleshooting & FAQs

Q1: What should I do if I notice an unlabeled or poorly labeled bottle of a dark, viscous liquid that I

suspect is Kelex-100?

A: Do not use it. Treat the unknown chemical with extreme caution. Isolate the container in a fume

hood and immediately report it to your laboratory supervisor or safety officer for proper identification
and disposal [2] [3].

Q2: What is the immediate first-aid response for a splash of Kelex-100 to the eyes or skin?

A:
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-20

minutes, holding the eyelids open. Seek immediate medical attention [2].
Skin Contact: Promptly remove contaminated clothing. Wash the affected skin area thoroughly

with soap and plenty of water. If irritation persists, seek medical advice [1] [4].

Q3: How should I clean up a spill of Kelex-100?
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A: Evacuate non-essential personnel and ventilate the area. Don appropriate PPE, including gloves

and goggles. Contain the spill with absorbent materials from a spill kit. Collect the absorbed material
into a suitable container for disposal as hazardous chemical waste. Clean the contaminated surface

with a detergent and water [3].

Q4: What are the specific storage temperature requirements for Kelex-100, and why?

A: The recommended storage temperature is 2-8°C [1]. This cool storage condition helps maintain

the chemical's stability over time, potentially extending its shelf life by slowing down degradation
processes. This aligns with the general principle of storing heat-sensitive chemicals in cool

environments [2] [5].

Q5: I need to set up a stability study for a formulation containing Kelex-100. What are the standard

testing time points?

A: For long-term stability studies under recommended storage conditions (e.g., 25°C/60% RH),
standard time points are 0, 3, 6, 9, 12, 18, and 24 months. For accelerated studies (40°C/75% RH),

a minimum of 0, 3, and 6 months is recommended [5]. You should consult ICH guidelines and
relevant regulatory authorities for the specific requirements of your product and region.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b705995#handling-and-storage-7-4-ethyl-1-methyloctyl-

quinolin-8-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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